2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol

• IUPAC Name: 2-(thieno[2,3-d]pyrimidin-4-ylamino)ethanol
• InChI: InChI=1S/C8H9N3OS/c12-3-2-9-7-6-1-4-13-8(6)11-5-10-7/h1,4-5,12H,2-3H2,(H,9,10,11)
• InChI Key: FXDWGBPCCMODBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC=NC(=C21)NCCO
• Molecular Formula: C8H9N3OS
• Molecular Weight: 195.24 g/mol

Description

“2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol” is a compound that belongs to the class of thienopyrimidine derivatives. Thienopyrimidines are important and widely represented in medicinal chemistry as they are structural analogs of purines. They have various biological activities.

Synthesis Analysis

Thieno[2,3-d]pyrimidin-4-ones can be synthesized by heating the respective thiophene-2-carboxamides in formic acid. The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces the β-keto amides. These are cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Molecular Structure Analysis

Thienopyrimidine derivatives are structural analogs of purines. They are frequently used chemical scaffolds in drug development. The structural and isoelectronic characteristics of thienopyrimidine-containing compounds are similar to those of purine.

Chemical Reactions Analysis

Thieno[2,3-d]pyrimidin-4-ones are synthesized by heating the respective thiophene-2-carboxamides in formic acid. Alternatively, the reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces the β-keto amides. These are cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Mechanism of Action

Thienopyrimidine derivatives have shown to inhibit various enzymes and pathways. They have been reported to inhibit Cyt-bd, and have shown promising PDE4B inhibitory properties.